Cas no 70368-23-9 ((2S,4S)-4-hydroxy-2-(3-methylbut-2-en-1-yl)-3,4-dihydronaphthalen-1(2H)-one)

• Product Name: (2S,4S)-4-hydroxy-2-(3-methylbut-2-en-1-yl)-3,4-dihydronaphthalen-1(2H)-one
• CAS No: 70368-23-9
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 1743130
• PubChem ID: 155494
• Update Time: 2025-04-21

(2S,4S)-4-hydroxy-2-(3-methylbut-2-en-1-yl)-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-hydroxy-2-(3-methylbut-2-en-1-yl)-3,4-dihydronaphthalen-1(2H)-one
• 1(2H)-Naphthalenone, 3,4-dihydro-4-hydroxy-2-(3-methyl-2-butenyl)-, (2S,4S)-
• 70368-23-9
• EpiCatalponol
• 4-Hydroxy-2-(3-methylbut-2-en-1-yl)-3,4-dihydronaphthalen-1(2H)-one
• 2-Epicatalponol
• CHEMBL496446
• DTXSID30990561
• epi-catalponol
• (2S,4S)-4-hydroxy-2-(3-methylbut-2-enyl)-3,4-dihydro-2H-naphthalen-1-one

• Inchi： 1S/C15H18O2/c1-10(2)7-8-11-9-14(16)12-5-3-4-6-13(12)15(11)17/h3-7,11,14,16H,8-9H2,1-2H3/t11-,14-/m0/s1
• InChI Key： BTQXIESSQVRLCV-FZMZJTMJSA-N
• SMILES： O[C@@H]1C2C=CC=CC=2C([C@@H](C/C=C(\C)/C)C1)=O

Computed Properties

• Exact Mass: 230.13074
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

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